Cas no 14464-30-3 ((2,5-Dioxopyrrolidin-1-yl) octanoate)

(2,5-Dioxopyrrolidin-1-yl) octanoate is an N-hydroxysuccinimide (NHS) ester derivative of octanoic acid, commonly employed as an efficient acylating agent in organic synthesis and bioconjugation. Its key advantages include high reactivity toward primary amines, enabling the formation of stable amide bonds under mild conditions. The octanoyl chain enhances solubility in organic solvents while maintaining compatibility with aqueous systems, facilitating versatile applications in peptide modification, protein labeling, and crosslinking. The succinimidyl ester group ensures selective reactivity, minimizing side reactions. This compound is particularly useful in the preparation of lipidated biomolecules, where controlled acylation is critical for functional studies. Proper handling under anhydrous conditions is recommended to preserve reactivity.

(2,5-Dioxopyrrolidin-1-yl) octanoate structure

14464-30-3 structure

Product Name:(2,5-Dioxopyrrolidin-1-yl) octanoate

CAS No:14464-30-3

MF:C₁₂H₁₉NO₄

MW:241.28356385231

MDL:MFCD00050404

CID:98730

PubChem ID:3542774

Update Time:2025-06-08

(2,5-Dioxopyrrolidin-1-yl) octanoate Chemical and Physical Properties

Names and Identifiers

- Octanoic acid 2,5-dioxo-1-pyrrolidinyl ester
- 2,5-Dioxopyrrolidin-1-yl octanoate
- CAPRYLIC ACID N-SUCCINIMIDYL ESTER
- Caprylic acid-N-hydroxysuccinimide ester
- Caprylic acid N-hydroxysuccinimide ester
- N-(Octanoyloxy)succinimide
- N-Hydroxysuccinimidyl caprylate
- Eliglustat intermediate 6
- 1-(Octanoyloxy)-2,5-pyrrolidinedione
- Octanoic acid 2,5-dioxo-pyrrolidin-1-yl ester
- N-(Octanoyloxy)succinimide, N-Succinimidyl caprylate, N-Succinimidyl octanoate
- (2,5-dioxopyrrolidin-1-yl) Octanoate
- AK499649
- 2,5-Pyrrolidinedione, 1-[(1-oxooctyl)oxy]-
- N-octanoyloxysuccinimide
- succinimidyl caprylate
- Octanoic acid succinimidyl ester
- PEJVSXYBFAVPAQ-UHFFFAOYSA-N
- Octanoic Acid N-Succinimidyl Ester
- BCP19920
- STL556535
- BBL102729
- 1-(octanoyloxy)pyrrolidine-2,5-dione
- CM14492
- SY06
- SCHEMBL337222
- AKOS016015879
- Succinimide, N-(octanoyloxy)-
- CS-0016550
- A854461
- 14464-30-3
- AMY24249
- SY069249
- MFCD00050404
- DS-3301
- Octanoic acid, 2,5-dioxo-1-pyrrolidinyl ester
- CAPRYLICACIDN-SUCCINIMIDYLESTER
- DB-115170
- (2,5-Dioxopyrrolidin-1-yl) octanoate
- MDL： MFCD00050404
- Inchi： 1S/C12H19NO4/c1-2-3-4-5-6-7-12(16)17-13-10(14)8-9-11(13)15/h2-9H2,1H3
- InChI Key： PEJVSXYBFAVPAQ-UHFFFAOYSA-N
- SMILES： O(C(CCCCCCC)=O)N1C(CCC1=O)=O

Computed Properties

Exact Mass: 241.131
Monoisotopic Mass: 241.131
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 8
Complexity: 285
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.7
XLogP3: 2.2

Experimental Properties

Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 63 ºC
Boiling Point: 333.2°C at 760 mmHg
Solubility: Very slightly soluble (0.89 g/l) (25 º C),

(2,5-Dioxopyrrolidin-1-yl) octanoate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： 22-24/25
Storage Condition：Inert atmosphere,2-8°C

(2,5-Dioxopyrrolidin-1-yl) octanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XO484-250mg	(2,5-Dioxopyrrolidin-1-yl) octanoate	14464-30-3	97%	250mg	414CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XO484-50mg	(2,5-Dioxopyrrolidin-1-yl) octanoate	14464-30-3	97%	50mg	138CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XO484-1g	(2,5-Dioxopyrrolidin-1-yl) octanoate	14464-30-3	97%	1g	144.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XO484-5g	(2,5-Dioxopyrrolidin-1-yl) octanoate	14464-30-3	97%	5g	3563CNY	2021-05-08
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D302891-1g	2,5-Dioxopyrrolidin-1-yl octanoate	14464-30-3	≥98%	1g	￥1,006.00	2021-05-25
Chemenu	CM249473-1g	2,5-Dioxopyrrolidin-1-yl octanoate	14464-30-3	97%	1g	$122	2021-08-04
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Chemenu	CM249473-10g	2,5-Dioxopyrrolidin-1-yl octanoate	14464-30-3	97%	10g	$608	2021-08-04
Chemenu	CM249473-5g	2,5-Dioxopyrrolidin-1-yl octanoate	14464-30-3	97%	5g	$62	2023-02-18
Chemenu	CM249473-10g	2,5-Dioxopyrrolidin-1-yl octanoate	14464-30-3	97%	10g	$103	2023-02-18